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Compound of Interest

Compound Name: 4-Bromo-2-methylaniline

Cat. No.: B145978

For Immediate Reference: Essential Safety and Logistical Information for Researchers,
Scientists, and Drug Development Professionals

This document provides crucial safety protocols and logistical plans for the handling and
disposal of 4-Bromo-2-methylaniline (CAS No. 583-75-5). Adherence to these guidelines is
paramount to ensure personal safety and minimize environmental impact. This substance is
harmful if swallowed, inhaled, or in contact with skin, and causes serious eye and skin irritation.

[1][°]

Key Safety Data at a Glance

A thorough understanding of the physicochemical and toxicological properties of 4-Bromo-2-
methylaniline is the foundation of safe laboratory practices. The following table summarizes
essential quantitative data for quick reference.
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Property Value Source
Molecular Formula C7H8BrN [1]
Molecular Weight 186.05 g/mol [1]
Melting Point 57-59 °C (lit.)

Boiling Point 240 °C (lit.)

Flash Point 113 °C (235.4 °F) - closed cup

Acute Toxicity 4 (Oral, Dermal,
Inhalation), Skin Irritation 2,
o Eye Irritation 2, Specific Target
Hazard Classifications o ] [3]
Organ Toxicity - Single
Exposure 3 (Respiratory

system)

Personal Protective Equipment (PPE) Protocol

A multi-layered approach to Personal Protective Equipment is mandatory to prevent exposure.
The following table outlines the minimum required PPE for handling 4-Bromo-2-methylaniline.
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Body Part Required PPE Specifications
Nitrile or neoprene gloves are
Hands Chemical-resistant gloves suitable. Always inspect gloves
for integrity before use.
E Safety glasses with side Must be worn at all times in the
es
Y shields or goggles laboratory.
Required when there is a risk
Face Face shield of splashing or when handling
larger quantities.
A standard lab coat is required.
For tasks with a higher risk of
Body Laboratory coat splashes, a chemical-resistant

apron over the lab coat is

recommended.

Respiratory

Dust mask (N95 or equivalent)

Use when handling the solid
form to avoid inhalation of dust
particles. Work should be
conducted in a well-ventilated

area or a chemical fume hood.

[3]4]

Procedural Guidance: From Receipt to Disposal

The following workflow provides a step-by-step guide for the safe handling of 4-Bromo-2-

methylaniline.
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Figure 1. Step-by-step workflow for handling 4-Bromo-2-methylaniline.

Experimental Protocol: General Handling Procedure
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o Preparation: Before handling, ensure that the work area, typically a chemical fume hood, is
clean and uncluttered. Verify that all necessary PPE is available and in good condition.

» Weighing and Transfer: When weighing the solid, use a draft shield or conduct the operation
within a fume hood to prevent the dispersal of dust. Use appropriate tools (e.g., spatulas) for
transferring the chemical.

e In Case of a Spill: In the event of a small spill, carefully sweep up the solid material, avoiding
dust generation, and place it in a designated, labeled waste container.[3] For larger spills,
evacuate the area and follow your institution's emergency procedures.

o First Aid:

[e]

If Swallowed: Rinse mouth and seek immediate medical attention.

[e]

If on Skin: Immediately wash the affected area with plenty of soap and water.[3] Remove
contaminated clothing.

[e]

If Inhaled: Move the person to fresh air and keep them comfortable for breathing.[3]

o

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing and seek medical attention.[3]

Disposal Plan

Proper disposal of 4-Bromo-2-methylaniline and its containers is critical. All waste material
must be treated as hazardous.

o Chemical Waste: Collect all solid and liquid waste containing 4-Bromo-2-methylaniline in a
clearly labeled, sealed, and appropriate container.

o Contaminated Materials: Any materials that have come into contact with the chemical, such
as gloves, paper towels, and pipette tips, must also be disposed of as hazardous waste.

» Disposal Route: Dispose of contents and containers to an approved waste disposal plant in
accordance with local, state, and federal regulations.[3] Do not dispose of down the drain.
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Hierarchy of Controls for Chemical Safety

To ensure the highest level of safety, a hierarchical approach to risk mitigation should be
implemented. This framework prioritizes the most effective control measures.
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Figure 2. Hierarchy of controls for managing chemical risks.

By implementing these comprehensive safety and handling procedures, researchers and
scientists can effectively mitigate the risks associated with 4-Bromo-2-methylaniline, fostering

a secure and productive laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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